Cas no 1261682-91-0 (4-Methoxy-2-(trifluoromethoxy)benzyl chloride)

• Product Name: 4-Methoxy-2-(trifluoromethoxy)benzyl chloride
• CAS No: 1261682-91-0
• MF: C₉H₈ClF₃O₂
• MW: 240.606832504272
• CID: 4981946
• Update Time: 2025-05-24

4-Methoxy-2-(trifluoromethoxy)benzyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-2-(trifluoromethoxy)benzyl chloride

• Inchi： 1S/C9H8ClF3O2/c1-14-7-3-2-6(5-10)8(4-7)15-9(11,12)13/h2-4H,5H2,1H3
• InChI Key： LDAUVHSUIZUVES-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CC=1OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• XLogP3: 3.5
• Topological Polar Surface Area: 18.5

Additional information on 4-Methoxy-2-(trifluoromethoxy)benzyl chloride

4-Methoxy-2-(trifluoromethoxy)benzyl Chloride: A Comprehensive Overview

The compound 4-Methoxy-2-(trifluoromethoxy)benzyl Chloride (CAS No. 1261682-91-0) is a highly specialized organic compound with significant applications in the field of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a methoxy group at the para position and a trifluoromethoxy group at the meta position of a benzyl chloride framework. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it an invaluable building block in modern chemical research.

Recent advancements in synthetic chemistry have highlighted the importance of 4-Methoxy-2-(trifluoromethoxy)benzyl Chloride in constructing complex molecular architectures. Researchers have demonstrated its utility in the synthesis of bioactive compounds, such as kinase inhibitors and GPCR modulators, which are critical targets in drug discovery. The trifluoromethoxy group, in particular, has been shown to enhance the stability and bioavailability of the resulting compounds, making this compound a preferred choice in medicinal chemistry.

The synthesis of 4-Methoxy-2-(trifluoromethoxy)benzyl Chloride involves a multi-step process that typically begins with the preparation of the corresponding benzene derivative. The introduction of the methoxy and trifluoromethoxy groups is achieved through directed metallation or nucleophilic substitution reactions, depending on the desired regioselectivity. The final step involves chlorination to yield the benzyl chloride derivative. This process requires precise control over reaction conditions to ensure high yields and purity.

In terms of applications, 4-Methoxy-2-(trifluoromethoxy)benzyl Chloride has found extensive use in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in forming carbon-carbon bonds, which are essential for constructing intricate molecular frameworks. The compound's ability to act as an efficient coupling partner has been validated by recent studies, where it was employed to synthesize heterocyclic compounds with potential anti-cancer activity.

Moreover, 4-Methoxy-2-(trifluoromethoxy)benzyl Chloride has been utilized in the development of advanced materials, including polymers and liquid crystals. Its unique electronic properties make it an ideal candidate for applications in optoelectronics and sensors. Recent research has explored its role as a precursor for self-assembling monolayers, which exhibit remarkable stability and functionality under various environmental conditions.

From an environmental perspective, understanding the fate and transport of 4-Methoxy-2-(trifluoromethoxy)benzyl Chloride is crucial for ensuring sustainable chemical practices. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, with microbial degradation being a key pathway for its removal from aquatic systems. However, further research is needed to assess its long-term impact on ecosystems and develop strategies for minimizing environmental risks.

In conclusion, 4-Methoxy-2-(trifluoromethoxy)benzyl Chloride (CAS No. 1261682-91-0) stands as a testament to the ingenuity of modern synthetic chemistry. Its versatile structure and wide-ranging applications underscore its importance in both academic and industrial settings. As research continues to uncover new potential uses for this compound, it is poised to play an even greater role in shaping the future of chemical innovation.